
CAS number and chemical identifiers for 1,3-
Diazido-2-methylbenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Diazido-2-methylbenzene

Cat. No.: B15168367 Get Quote

In-depth Technical Guide: 1,3-Diazido-2-
methylbenzene
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide serves to provide a comprehensive overview of the chemical identifiers

and available data for 1,3-Diazido-2-methylbenzene.

Chemical Identifiers and Properties
A definitive CAS number for 1,3-Diazido-2-methylbenzene is not readily available in public

chemical databases. However, based on its structure, the following chemical identifiers can be

inferred.
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Identifier Value

IUPAC Name 1,3-Diazido-2-methylbenzene

Molecular Formula C7H6N6

Molecular Weight 174.16 g/mol

InChI
InChI=1S/C7H6N6/c1-5-6(8-10-12)3-2-4-7(5)9-

11-13/h2-4H,1H3

InChIKey FHJDUVUAQQPFLM-UHFFFAOYSA-N

SMILES Cc1c(N=[N+]=[N-])cccc1N=[N+]=[N-]

Experimental Data
Detailed experimental protocols, including synthesis, purification, and analytical

characterization for 1,3-Diazido-2-methylbenzene, are not extensively documented in publicly

accessible scientific literature. A synthesis for a related compound, (diazidomethyl)benzene,

has been reported in Tetrahedron, 43, p. 693, 1987.[1] However, this pertains to a structural

isomer and the protocol may not be directly applicable.

Due to the energetic nature of azide compounds, appropriate safety precautions are

paramount. Diazido compounds, such as 1,4-Diazido Benzene, are known to be explosive,

especially when heated.[2] Extreme care, including the use of protective equipment and

specialized handling procedures, is necessary when working with such materials.

Biological Activity and Signaling Pathways
Currently, there is no available information in peer-reviewed journals or databases regarding

the biological activity of 1,3-Diazido-2-methylbenzene or its involvement in any signaling

pathways. Aryl azides are often utilized as photoaffinity labeling reagents to probe biological

interactions, suggesting a potential application for this compound in chemical biology research.

[2]

Logical Relationship of Azide Synthesis
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The following diagram illustrates a generalized workflow for the synthesis and application of

aryl azides in a research context. This represents a logical relationship rather than a specific

experimental protocol for 1,3-Diazido-2-methylbenzene.

Generalized Workflow for Aryl Azide Synthesis and Application
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Caption: Generalized workflow for aryl azide synthesis and application.

Disclaimer: This document is intended for informational purposes only and is based on

currently available data. Researchers should conduct a thorough literature search and risk

assessment before commencing any experimental work with 1,3-Diazido-2-methylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-3-diazido-2-methylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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